Cas no 1273714-71-8 (5-(6-amino-9H-purin-9-yl)methyloxolane-2-carboxylic acid)

• Product Name: 5-(6-amino-9H-purin-9-yl)methyloxolane-2-carboxylic acid
• CAS No: 1273714-71-8
• MF: C₁₁H₁₃N₅O₃
• MW: 263.252621412277
• MDL: MFCD17324760
• CID: 5187950
• PubChem ID: 55054123
• Update Time: 2025-06-11

5-(6-amino-9H-purin-9-yl)methyloxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(6-amino-9H-purin-9-yl)methyl]oxolane-2-carboxylic acid
• 5-[(6-Aminopurin-9-yl)methyl]oxolane-2-carboxylic acid
• 5-(6-amino-9H-purin-9-yl)methyloxolane-2-carboxylic acid

• MDL： MFCD17324760
• Inchi： 1S/C11H13N5O3/c12-9-8-10(14-4-13-9)16(5-15-8)3-6-1-2-7(19-6)11(17)18/h4-7H,1-3H2,(H,17,18)(H2,12,13,14)
• InChI Key： ULAGPVSFVGIAFT-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CCC1CN1C=NC2C(N)=NC=NC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: -0.1
• Topological Polar Surface Area: 116

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on 5-(6-amino-9H-purin-9-yl)methyloxolane-2-carboxylic acid

5-(6-amino-9H-purin-9-yl)methyloxolane-2-carboxylic acid: A Comprehensive Overview

The compound 5-(6-amino-9H-purin-9-yl)methyloxolane-2-carboxylic acid, identified by the CAS number 1273714-71-8, is a significant molecule in the field of organic chemistry and biochemistry. This compound is notable for its unique structure, which combines a purine moiety with a oxolane ring and a carboxylic acid group. The purine component, specifically the 6-amino derivative, is of particular interest due to its potential applications in drug design and nucleic acid research.

The structural features of this compound make it a valuable tool in the study of nucleoside analogs and their biological functions. The presence of the oxolane ring introduces a cyclic ether structure, which can influence the compound's stability, solubility, and bioavailability. Recent studies have highlighted the importance of such structural modifications in enhancing the pharmacokinetic properties of nucleoside analogs, making this compound a promising candidate for further exploration in therapeutic applications.

One of the key areas of research involving this compound is its role in drug delivery systems. The carboxylic acid group present in the molecule can be utilized for conjugation with various drug carriers, such as liposomes or nanoparticles, to improve targeted delivery. This functionality has been explored in recent studies, where researchers have demonstrated the potential of this compound as a versatile linker in drug delivery systems. Its ability to form stable conjugates with therapeutic agents makes it an attractive option for developing next-generation drug delivery platforms.

In addition to its role in drug delivery, this compound has also been investigated for its potential in nucleic acid chemistry. The purine moiety is a fundamental building block of DNA and RNA, and modifications to this structure can lead to novel nucleic acid analogs with unique properties. Recent advancements in synthetic biology have leveraged such compounds to create artificial nucleic acids with enhanced stability and functionality. These developments underscore the importance of understanding the chemical properties and biological interactions of this compound.

The synthesis of 5-(6-amino-9H-purin-9-yl)methyloxolane-2-carboxylic acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Researchers have developed efficient synthetic routes that allow for the scalable production of this compound, ensuring its availability for further studies. The optimization of these synthesis pathways has been a focus of recent research efforts, with particular emphasis on improving yield and purity while minimizing environmental impact.

Another area of interest is the study of this compound's interactions with biological systems. Preliminary studies have shown that it exhibits selective binding to certain proteins and nucleic acids, suggesting potential applications in diagnostics and therapeutics. For instance, its ability to bind to specific RNA sequences could be harnessed for the development of antisense therapies or RNA-based diagnostics. These findings highlight the need for further research into its biocompatibility and efficacy in vivo.

Furthermore, the incorporation of this compound into materials science has opened new avenues for its application. Its structural versatility allows for its use in creating novel materials with tailored properties, such as stimuli-responsive hydrogels or biodegradable polymers. Recent breakthroughs in material science have demonstrated the potential of such compounds in creating advanced biomaterials for tissue engineering and regenerative medicine.

In conclusion, 5-(6-amino-9H-purin-9-yl)methyloxolane-2-carboxylic acid represents a multifaceted molecule with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to make significant contributions to fields ranging from drug delivery to materials science.